![molecular formula C13H12N2S2 B1225552 6-[(Phenylmethylthio)methyl]imidazo[2,1-b]thiazole](/img/structure/B1225552.png)
6-[(Phenylmethylthio)methyl]imidazo[2,1-b]thiazole
Overview
Description
6-[(phenylmethylthio)methyl]imidazo[2,1-b]thiazole is an imidazothiazole.
Scientific Research Applications
Antimicrobial and Antifungal Activities
6-[(Phenylmethylthio)methyl]imidazo[2,1-b]thiazole derivatives have demonstrated significant antimicrobial and antifungal properties. Compounds synthesized from this chemical have shown promising activities against a range of bacterial and fungal species, including Staphylococcus aureus, Escherichia coli, Klebsiella pneumoniae, Pseudomonas aeruginosa, Candida albicans, and Mycobacterium tuberculosis (Güzeldemirci & Küçükbasmacı, 2010); (Ur et al., 2004); (Güzeldemirci, Şatana, & Küçükbasmacı, 2013).
Potential Anticancer Agents
Studies have revealed the potential of 6-[(Phenylmethylthio)methyl]imidazo[2,1-b]thiazole derivatives in cancer treatment. Certain compounds have shown moderate ability to suppress the growth of kidney cancer cells, with effects also observed in prostate cancer, colon cancer, and leukemia cell lines (Potikha & Brovarets, 2020); (Hussein & Al-lami, 2022); (Rashdan et al., 2020).
Antitubercular Activity
Imidazo[2,1-b]thiazole derivatives, including those with the phenylmethylthio methyl group, have been evaluated for antitubercular activity, showing promising results against Mycobacterium tuberculosis (Andreani et al., 2001); (Abhale et al., 2016).
COX-2 Inhibitory Activity
Some imidazo[2,1-b]thiazole analogs have shown selective COX-2 inhibitory activity, indicating potential therapeutic applications in inflammation-related disorders (Shahrasbi et al., 2018).
Antisecretory Activity
Compounds derived from this chemical scaffold have demonstrated significant antisecretory activity, particularly in assays related to gastric secretions, suggesting potential use in gastrointestinal disorders (Andreani et al., 2000).
Cytotoxic Activity
Some novel N-Pyridinyl-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)acetamide derivatives have shown cytotoxic activity against human cancer cell lines, indicating potential as anticancer agents (Ding et al., 2012).
properties
Product Name |
6-[(Phenylmethylthio)methyl]imidazo[2,1-b]thiazole |
|---|---|
Molecular Formula |
C13H12N2S2 |
Molecular Weight |
260.4 g/mol |
IUPAC Name |
6-(benzylsulfanylmethyl)imidazo[2,1-b][1,3]thiazole |
InChI |
InChI=1S/C13H12N2S2/c1-2-4-11(5-3-1)9-16-10-12-8-15-6-7-17-13(15)14-12/h1-8H,9-10H2 |
InChI Key |
GVBXFVDONRZCQG-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)CSCC2=CN3C=CSC3=N2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[3-(2-Furanyl)-5-(phenylmethylthio)-1,2,4-triazol-1-yl]-thiophen-2-ylmethanone](/img/structure/B1225469.png)
![3-Phenyl-2-thiophen-2-yl-4,5-dihydroimidazo[1,2-a]quinolin-10-ium](/img/structure/B1225474.png)
![2,5,8,11,14-Pentaoxabicyclo[13.4.0]nonadeca-1(15),16,18-trien-17-amine](/img/structure/B1225481.png)
![2-[4-(4-Fluorobenzoyl)phenyl]-2-(4-fluorophenyl)acetonitrile](/img/structure/B1225486.png)
![N'-[4-(1-adamantyl)-2-thiazolyl]-N-[(4-fluorophenyl)methyl]oxamide](/img/structure/B1225488.png)
